Ethyl (4-ethylpiperazin-1-yl)acetate

• CAS No.: 24636-94-0
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: ethyl 2-(4-ethylpiperazin-1-yl)acetate
• InChI: InChI=1S/C10H20N2O2/c1-3-11-5-7-12(8-6-11)9-10(13)14-4-2/h3-9H2,1-2H3
• InChI Key: AZYRBDOTCHWMJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)OCC

Description

Ethyl (4-ethylpiperazin-1-yl)acetate is a useful research compound. Its molecular formula is C10H20N2O2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-ethylpiperazine (1 g, 8.771 mmol, 1.0 eq) in DMF were added K2CO3 (3 g, 21.927 mmol, 2.5 eq.) and ethyl 2-bromoacetate (2.19 g, 13.156 mmol, 1.5 eq.). The mixture was stirred at RT for 16 h. The mixture was quenched and extracted as in Intermediate Example 5(a). The solvent was distilled off to afford the product in 76.4% yield (1.3 g).

Synthesis routes and methods II

Procedure details

8.9 ml of ethylpiperazine are placed in 91.5 ml of toluene in a round-bottomed flask. A solution of 4.1 ml of ethyl bromoacetate in 11.6 ml of toluene is added dropwise. The mixture is refluxed at 110° C. for one hour, concentrated to a small volume and left in a refrigerator for 3 hours. A white precipitate forms, which is filtered off and washed with dichloromethane. The filtration liquors are evaporated; 7 g of expected product are obtained.